Cas no 142332-82-9 (3-(3,5-dimethylphenyl)propan-1-amine)
142332-82-9 structure
Product Name:3-(3,5-dimethylphenyl)propan-1-amine
CAS No:142332-82-9
MF:C11H17N
MW:163.259382963181
MDL:MFCD09913029
CID:1311184
PubChem ID:19797641
Update Time:2025-09-27
3-(3,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-DiMethyl-benzenepropanamine
- 3-(3,5-dimethylphenyl)propan-1-amine
- BS-34532
- C77897
- EN300-1253425
- DB-240786
- AKOS005266055
- 142332-82-9
- SCHEMBL4213627
- (3,5-Dimethylphenyl)propylamine
-
- MDL: MFCD09913029
- Inchi: 1S/C11H17N/c1-9-6-10(2)8-11(7-9)4-3-5-12/h6-8H,3-5,12H2,1-2H3
- InChI Key: XBENPDIWJNEOFY-UHFFFAOYSA-N
- SMILES: NCCCC1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 163.13621
- Monoisotopic Mass: 163.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
3-(3,5-dimethylphenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1003514-5g |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 95% | 5g |
$1100 | 2024-07-24 | |
| Enamine | EN300-1253425-50mg |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 50mg |
$431.0 | 2023-10-02 | ||
| Enamine | EN300-1253425-100mg |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 100mg |
$451.0 | 2023-10-02 | ||
| Enamine | EN300-1253425-250mg |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 250mg |
$472.0 | 2023-10-02 | ||
| Enamine | EN300-1253425-500mg |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 500mg |
$493.0 | 2023-10-02 | ||
| Enamine | EN300-1253425-1000mg |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 1000mg |
$513.0 | 2023-10-02 | ||
| Enamine | EN300-1253425-2500mg |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 2500mg |
$1008.0 | 2023-10-02 | ||
| Enamine | EN300-1253425-5000mg |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 5000mg |
$1488.0 | 2023-10-02 | ||
| Enamine | EN300-1253425-10000mg |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 10000mg |
$2209.0 | 2023-10-02 | ||
| Enamine | EN300-1253425-0.05g |
3-(3,5-dimethylphenyl)propan-1-amine |
142332-82-9 | 0.05g |
$827.0 | 2023-06-08 |
3-(3,5-dimethylphenyl)propan-1-amine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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